molecular formula C16H21BO4 B6162293 methyl 4-[(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]benzoate CAS No. 223919-55-9

methyl 4-[(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]benzoate

Cat. No. B6162293
CAS RN: 223919-55-9
M. Wt: 288.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 4-[(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]benzoate (hereafter referred to as “methyl 4-ETMB”) is a synthetic compound derived from boron and benzene. It is a white crystalline solid with a melting point of about 190-193 °C. This compound has been studied for its potential applications in various scientific fields, such as organic chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Methyl 4-ETMB has been studied for its potential applications in various scientific fields. In organic chemistry, it has been used as a reagent in the synthesis of alkyl bromides and as a catalyst in the synthesis of polymers. In biochemistry, it has been used as a reagent in the synthesis of peptides and proteins. In pharmacology, it has been used as an inhibitor of enzymes such as cytochrome P450, which is involved in the metabolism of drugs.

Mechanism of Action

Methyl 4-ETMB acts as a proton donor, which means that it can donate a proton to an electron-rich substrate. This proton donation results in the formation of a covalent bond between the methyl 4-ETMB and the substrate. This covalent bond is then broken by the release of a proton, resulting in the formation of a new product.
Biochemical and Physiological Effects
Methyl 4-ETMB has been studied for its potential effects on biochemical and physiological processes. In vitro studies have shown that methyl 4-ETMB can inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450. In vivo studies have shown that methyl 4-ETMB can act as an anti-inflammatory agent and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Methyl 4-ETMB has several advantages for lab experiments. It is a relatively simple compound to synthesize, and it is relatively stable in the presence of air and light. Additionally, it is relatively non-toxic and has low volatility. However, there are some limitations to using methyl 4-ETMB in lab experiments. It is a relatively expensive compound, and it is not very soluble in water.

Future Directions

Methyl 4-ETMB has potential applications in a variety of fields, such as organic chemistry, biochemistry, and pharmacology. Future research should focus on exploring the potential applications of methyl 4-ETMB in these fields. For example, further research could explore the potential of methyl 4-ETMB as an inhibitor of enzymes involved in drug metabolism, as an anti-inflammatory agent, or as a reagent in the synthesis of peptides and proteins. Additionally, further research should explore the potential of methyl 4-ETMB as a catalyst in the synthesis of polymers. Finally, further research should focus on developing methods to improve the solubility of methyl 4-ETMB in water, as well as methods to reduce the cost of synthesizing and purifying the compound.

Synthesis Methods

Methyl 4-ETMB can be synthesized via a two-step reaction. The first step involves the reaction of 4-bromobenzene and 1,2-dibromoethane in the presence of a base to form the dibromide intermediate. The second step involves the reaction of the dibromide intermediate with 2,2,5,5-tetramethyl-1,3,2-dioxaborolane in the presence of a base to form methyl 4-ETMB.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-[(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]benzoate involves the reaction of 4-bromomethyl benzoate with 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)acetaldehyde in the presence of a palladium catalyst to form the desired product.", "Starting Materials": [ "4-bromomethyl benzoate", "2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)acetaldehyde", "Palladium catalyst" ], "Reaction": [ "Step 1: 4-bromomethyl benzoate is reacted with 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)acetaldehyde in the presence of a palladium catalyst to form the intermediate product, methyl 4-[(1E)-2-(4-bromomethyl)ethenyl]benzoate.", "Step 2: The intermediate product is then heated to remove the bromine atom and form the final product, methyl 4-[(1E)-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]benzoate." ] }

CAS RN

223919-55-9

Molecular Formula

C16H21BO4

Molecular Weight

288.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.